Cas no 40230-90-8 (3-Methylphenyl(trimethylsilyl)ethyne)

• Product Name: 3-Methylphenyl(trimethylsilyl)ethyne
• CAS No: 40230-90-8
• MF: C₁₂H₁₆Si
• MW: 188.340944290161
• MDL: MFCD18207391
• CID: 1512397
• PubChem ID: 53438241
• Update Time: 2025-09-25

3-Methylphenyl(trimethylsilyl)ethyne Chemical and Physical Properties

Names and Identifiers

• 3-Methylphenyl(trimethylsilyl)ethyne
• 1-(3-Methylphenyl)-2-(trimethylsilyl)acetylene
• 3-[(Trimethylsilyl)ethynyl]toluene
• 1-methyl-3-[2-(trimethylsilyl)ethynyl]Benzene
• trimethyl-[2-(3-methylphenyl)ethynyl]silane
• (2-(3-methylphenyl)ethynyl)trimethylsilane
• 3-(trimethylsilylethynyl)toluene
• 4-(m-tolylethynyl)pyridine
• A6730
• meta-tolyl-2-(trimethylsilyl)acetylene
• trimethyl(2-m-tolylethynyl)silane
• trimethyl[(3-methylphenyl)ethynyl]silane
• TRIMETHYL [(3-METHYLPHENYL)ETHYNYL]SILANE
• Trimethyl-m-tolylethynyl-silane
• MFCD18207391
• Trimethyl(m-tolylethynyl)silane
• 40230-90-8
• DTXSID50701217
• DB-372138

• MDL： MFCD18207391
• Inchi： 1S/C12H16Si/c1-11-6-5-7-12(10-11)8-9-13(2,3)4/h5-7,10H,1-4H3
• InChI Key： CPCHVDAIWZRYGB-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=C(C)C=1)(C)(C)C

Computed Properties

• Exact Mass: 188.10200
• Monoisotopic Mass: 188.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.90
• Boiling Point: 230 ºC
• Flash Point: 88 ºC
• PSA: 0.00000
• LogP: 3.22390
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Methylphenyl(trimethylsilyl)ethyne Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)